Cas no 89540-19-2 (Benzoic acid, 3-(fluoromethyl)-)
89540-19-2 structure
Product Name:Benzoic acid, 3-(fluoromethyl)-
CAS No:89540-19-2
MF:C8H7FO2
MW:154.138386011124
CID:597297
PubChem ID:20221521
Update Time:2025-09-24
Benzoic acid, 3-(fluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(fluoromethyl)-
- 3-(fluoromethyl)benzoic acid
- EN300-701501
- 89540-19-2
- DTXSID00603757
- MZBVPNDZYNYTSW-UHFFFAOYSA-N
- SCHEMBL10655399
- 3-(Fluoromethyl)benzoicacid
- 3-fluoromethyl-benzoic acid
-
- Inchi： 1S/C8H7FO2/c9-5-6-2-1-3-7(4-6)8(10)11/h1-4H,5H2,(H,10,11)
- InChI Key： MZBVPNDZYNYTSW-UHFFFAOYSA-N
- SMILES： FCC1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 154.04300762g/mol
- Monoisotopic Mass: 154.04300762g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 37.3Ų
Benzoic acid, 3-(fluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AD82338-50mg |
Benzoic acid, 3-(fluoromethyl)- |
89540-19-2 | 95% | 50mg |
$335.00 | 2024-04-19 | |
| A2B Chem LLC | AD82338-100mg |
Benzoic acid, 3-(fluoromethyl)- |
89540-19-2 | 95% | 100mg |
$484.00 | 2024-04-19 | |
| A2B Chem LLC | AD82338-250mg |
Benzoic acid, 3-(fluoromethyl)- |
89540-19-2 | 95% | 250mg |
$674.00 | 2024-04-19 | |
| A2B Chem LLC | AD82338-500mg |
Benzoic acid, 3-(fluoromethyl)- |
89540-19-2 | 95% | 500mg |
$1045.00 | 2024-04-19 | |
| A2B Chem LLC | AD82338-1g |
Benzoic acid, 3-(fluoromethyl)- |
89540-19-2 | 95% | 1g |
$1329.00 | 2024-04-19 | |
| A2B Chem LLC | AD82338-2.5g |
Benzoic acid, 3-(fluoromethyl)- |
89540-19-2 | 95% | 2.5g |
$2570.00 | 2024-04-19 | |
| A2B Chem LLC | AD82338-5g |
Benzoic acid, 3-(fluoromethyl)- |
89540-19-2 | 95% | 5g |
$3785.00 | 2024-04-19 | |
| A2B Chem LLC | AD82338-10g |
Benzoic acid, 3-(fluoromethyl)- |
89540-19-2 | 95% | 10g |
$5597.00 | 2024-04-19 | |
| Enamine | EN300-701501-0.05g |
3-(fluoromethyl)benzoic acid |
89540-19-2 | 95% | 0.05g |
$285.0 | 2023-05-24 | |
| Enamine | EN300-701501-0.1g |
3-(fluoromethyl)benzoic acid |
89540-19-2 | 95% | 0.1g |
$426.0 | 2023-05-24 |
Benzoic acid, 3-(fluoromethyl)- Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
89540-19-2 (Benzoic acid, 3-(fluoromethyl)-) Related Products
- 55805-21-5(4-(difluoromethyl)benzoic acid)
- 55805-20-4(3-(Difluoromethyl)benzoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
